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Compound of Interest

Compound Name: DL-Tyrosine-d7

Cat. No.: B1472761

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on DL-Tyrosine-d7, a deuterated

stable isotope-labeled amino acid. It is intended to serve as a comprehensive resource for

researchers utilizing this compound in mass spectrometry-based quantitative studies.

Core Technical Data
DL-Tyrosine-d7 is a non-radioactive, isotopically enriched form of the amino acid tyrosine,

where seven hydrogen atoms have been replaced by deuterium. This mass shift allows it to be

used as an ideal internal standard for the accurate quantification of natural tyrosine in complex

biological matrices.

Physical and Chemical Properties
The following table summarizes the key physicochemical properties of DL-Tyrosine-d7,

compiled from various suppliers.
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Property Value Source(s)

Chemical Name

DL-2-Amino-3-(4-

hydroxyphenyl-d4)propanoic-

2,3,3-d3 acid

Supplier Data Sheets

Molecular Formula C₉H₄D₇NO₃
Axios Research, Cambridge

Isotope Laboratories

Molecular Weight 188.23 g/mol
Axios Research, Cambridge

Isotope Laboratories

CAS Number 402835-78-3 (DL-Tyrosine-d7) Axios Research

130551-49-4 (L-Tyrosine-d7)

Cambridge Isotope

Laboratories,

MedchemExpress

Appearance White to off-white powder PubChem

Purity ≥98%
Cambridge Isotope

Laboratories

Storage Conditions

Store at room temperature,

away from light and moisture.

For stock solutions, store at

-20°C for up to one month or

-80°C for up to six months.

Cambridge Isotope

Laboratories,

MedchemExpress

Supplier and Purity Specifications
Purity is a critical parameter for an internal standard. The table below lists purity specifications

from different suppliers.

Supplier Purity Specification

MedchemExpress (L-Tyrosine-d7) 98.87% - 99.77%

Cambridge Isotope Laboratories (L-Tyrosine-d7) 98%
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Application: Stable Isotope Dilution Method
The primary application of DL-Tyrosine-d7 is as an internal standard in stable isotope dilution

(SID) analysis, most commonly coupled with liquid chromatography-mass spectrometry (LC-

MS).[1] This method allows for highly accurate and precise quantification of endogenous

tyrosine by correcting for sample loss during preparation and variations in instrument response.

The general workflow for this application is depicted below. A known amount of the "heavy"

standard (DL-Tyrosine-d7) is spiked into a biological sample containing the "light" analyte

(endogenous tyrosine). The ratio of the signals from the analyte and the internal standard is

then used to calculate the exact concentration of the analyte.
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Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Experimental Protocol: Quantification of Tyrosine in
Plasma
The following is a representative protocol for the quantification of tyrosine in human plasma

using DL-Tyrosine-d7 as an internal standard with LC-MS/MS. This protocol is based on

established methods for amino acid analysis.[2][3][4][5][6]

Materials and Reagents
DL-Tyrosine-d7

Endogenous L-Tyrosine (for calibration curve)

HPLC-grade methanol

HPLC-grade water

Formic acid

Human plasma (or other biological matrix)

Microcentrifuge tubes

Syringe filters (0.22 µm)

HPLC vials

Preparation of Stock and Working Solutions
Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve DL-
Tyrosine-d7 in methanol.

IS Working Solution (10 µg/mL): Dilute the IS stock solution with a 50:50 mixture of methanol

and water.

Calibration Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve endogenous

L-Tyrosine in a 50:50 mixture of methanol and water with 0.1% formic acid.
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Calibration Curve Standards: Prepare a series of calibration standards by serial dilution of

the calibration standard stock solution to achieve a concentration range that covers the

expected physiological levels of tyrosine.

Sample Preparation
Thaw frozen plasma samples on ice.

To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

Add 10 µL of the IS working solution (10 µg/mL) to the plasma and vortex briefly.

Add 200 µL of ice-cold methanol to precipitate proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

LC-MS/MS Parameters
HPLC System: A standard high-performance liquid chromatography system.

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Gradient:
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0-1 min: 5% B

1-5 min: 5% to 95% B

5-7 min: 95% B

7.1-9 min: 5% B

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Tyrosine: Precursor ion (m/z) 182.1 -> Product ion (m/z) 136.1

DL-Tyrosine-d7: Precursor ion (m/z) 189.1 -> Product ion (m/z) 143.1

Data Analysis
Integrate the peak areas for both the endogenous tyrosine and the DL-Tyrosine-d7 internal

standard.

Calculate the ratio of the peak area of tyrosine to the peak area of DL-Tyrosine-d7.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of tyrosine in the plasma samples by interpolating their peak

area ratios on the calibration curve.

Visualization of Analytical Workflow
The following diagram illustrates the logical flow of the analytical method described above, from

sample preparation to final data analysis.
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Step-by-step workflow for tyrosine quantification in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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